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Compound of Interest

Compound Name:
4-Iodophenyl

trifluoromethanesulfonate

CAS No.: 109586-39-2

Cat. No.: B2999160

Get Quote

Executive Summary
Compound: 4-Iodophenyl trifluoromethanesulfonate (4-Iodophenyl triflate) CAS: 17763-55-4

Role: High-reactivity pseudo-halide electrophile.[1] Key Utility: Serves as a bifunctional linchpin

in modular cross-coupling.[1] The triflate (

) and iodide (

) moieties possess differential oxidative addition rates (

under specific Pd-catalysis conditions), enabling chemoselective sequential functionalization.[1]

Structural & Electronic Analysis
To accurately interpret the NMR data, one must understand the electronic push-pull dynamics

of the molecule.[1]

The Triflate Group (
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): A powerful electron-withdrawing group (EWG) via induction (

effect).[1] It significantly deshields the ortho-protons and carbons.[1]

The Iodine Atom (

): A weak EWG via induction but possesses a massive electron cloud.[1] This leads to the
"Heavy Atom Effect" (spin-orbit coupling), which paradoxically shields the ipso-carbon (C4),
shifting it significantly upfield (typically

ppm), contrary to electronegativity trends.[1]

DOT Diagram: Structure & Electronic Logic
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Figure 1: Electronic influence on chemical shifts.[1] The triflate group dominates the electronic

environment of the upper ring, while the iodine atom dictates the lower ring shifts.[1]

Experimental Protocol: Synthesis & Isolation
Note: Triflic anhydride is highly corrosive and moisture-sensitive.[1] Handle under inert

atmosphere.

Reagents
4-Iodophenol (1.0 equiv)[1]

Trifluoromethanesulfonic anhydride (

, 1.2 equiv)[1]

Pyridine (2.0 equiv) or Triethylamine[1]
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Dichloromethane (DCM, anhydrous)[1]

Step-by-Step Workflow
Preparation: Dissolve 4-iodophenol in anhydrous DCM at

under Nitrogen (

).

Base Addition: Add Pyridine slowly. The solution may darken slightly.

Activation: Add

dropwise via syringe pump or pressure-equalizing funnel over 20 minutes. Maintain
temperature

to prevent competitive polymerization or decomposition.[1]

Reaction: Warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC

(Hexane/EtOAc 9:1).[1] Product

will be higher than starting phenol.

Quench: Quench with saturated

.

Workup: Extract with DCM (

). Wash combined organics with 1M HCl (to remove pyridine), then Brine. Dry over

.

Purification: Flash Column Chromatography (

Hexanes

EtOAc/Hexanes).

Result: Colorless to pale yellow oil (may solidify upon standing/cooling).[1]
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Spectral Data Analysis
A. NMR Data ( )
The molecule exhibits a classic AA'BB' spin system (para-substitution), appearing as two

"roofed" doublets.[1]

Chemical
Shift (

, ppm)

Multiplicity Integration
Coupling (

, Hz)
Assignment

Structural
Logic

7.74 Doublet (d) 2H 8.8 Hz H-3, H-5

Ortho to

Iodine.

Deshielded

relative to

benzene, but

less than

expected due

to I's

polarizability.

[1]

7.03 Doublet (d) 2H 8.8 Hz H-2, H-6

Ortho to

Triflate. The

electron-

withdrawing

nature of the

sulfonate

ester shifts

these protons

downfield, but

they appear

upfield

relative to the

H-3 protons

in this

specific

scaffold.[1]
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B. NMR Data ( )
Key features include the characteristic quartet of the

group and the highly shielded ipso-carbon attached to Iodine.[1]

Chemical Shift (

, ppm)
Signal Type Assignment Mechanistic Insight

149.1 Singlet (Cq) C-1 (C-OTf)

Ipso-carbon attached

to oxygen.[1]

Deshielded by

electronegativity.

139.2 Singlet (CH) C-3, C-5
Aromatic CH ortho to

Iodine.[1]

123.1 Singlet (CH) C-2, C-6
Aromatic CH ortho to

Triflate.[1]

118.7
Quartet (

)

Diagnostic Signal.

Coupled to Fluorine (

).[1]

93.5 Singlet (Cq) C-4 (C-I)

Heavy Atom Effect.

Iodine shields this

carbon significantly,

pushing it upfield (

ppm).[1]

C. NMR Data ( )
Useful for purity checks (integration against an internal standard like

-trifluorotoluene).[1]

Shift:

-73.0 to -74.0 ppm.
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Multiplicity: Singlet (s).

Visualization of NMR Assignments
DOT Diagram: NMR Signal Correlation
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Figure 2: Correlation of structural moieties to specific NMR signals. Note the distinct shielding

of the C-I carbon.[1]

Troubleshooting & Quality Control
When analyzing your spectra, watch for these common impurities:

Residual Pyridine: Triplets at 7.2, 7.6, and doublet at 8.6 ppm. Remedy: Wash organic layer

thoroughly with 1M HCl or

solution.[1]

Triflic Acid/Anhydride: Broad peak in

NMR around -78 ppm.[1][2] Remedy: Ensure full quenching with

.
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4-Iodophenol (Hydrolysis): Broad singlet (OH) and shift of aromatic protons upfield (ortho to

OH

6.6 ppm).[1] Remedy: Store compound at

under Argon; triflates are moisture sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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